(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-6-((tert-butoxycarbonyl)amino)-2-methylhexanoic acid

Specification

• CAS No.: 1202003-49-3
• Molecular Formula: C27H34N2O6
• Molecular Weight: 482,57 g/mole
• IUPAC Name: (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-6-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic acid
• Standard InChI: InChI=1S/C27H34N2O6/c1-26(2,3)35-24(32)28-16-10-9-15-27(4,23(30)31)29-25(33)34-17-22-20-13-7-5-11-18(20)19-12-6-8-14-21(19)22/h5-8,11-14,22H,9-10,15-17H2,1-4H3,(H,28,32)(H,29,33)(H,30,31)/t27-/m0/s1
• SMILES: CC(C)(C)OC(=O)NCCCCC(C)(C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13

Introduction

Chemical Identity and Properties

Basic Information

(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-6-((tert-butoxycarbonyl)amino)-2-methylhexanoic acid is a protected amino acid derivative with specific stereochemistry. Its key chemical parameters are summarized in Table 1.

Table 1: Chemical Properties of (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-6-((tert-butoxycarbonyl)amino)-2-methylhexanoic acid

Property	Value
Chemical Formula	C₂₇H₃₄N₂O₆
Molecular Weight	482.57 g/mol
CAS Number	1202003-49-3
Physical Appearance	White to off-white powder
MDL Number	MFCD17019258

This compound is characterized by its S-configuration at the alpha carbon, which is critical for its biological applications.

Structural Features

The compound contains several key structural elements that define its function in peptide chemistry:

• A phenylmethoxycarbonyl (Fmoc) group that serves as a protective group for the amino terminus

• An α-methyl group that contributes unique steric properties, influencing peptide conformation

• A tert-butyloxycarbonyl (Boc) group that protects the side chain amino group of lysine

• A carboxylic acid group that enables peptide bond formation

These structural features make it particularly valuable in solid-phase peptide synthesis, where protection of functional groups is essential for controlling reaction selectivity and preventing unwanted side reactions.

Synthesis Methods

Enantioselective Synthesis Approach

The synthesis of (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-6-((tert-butoxycarbonyl)amino)-2-methylhexanoic acid has been achieved through multiple approaches, with a notable method being the diastereoselective alkylation of oxazinone as a chiral auxiliary.

A key synthetic route involves:

• Using benzyl (2R,3S)-(−)-6-oxo-2,3-diphenyl-4-morpholinecarboxylate as a starting material

• Successive alkylation with methyl iodide and 1,4-diiodobutane using appropriate bases

• Displacement of the iodo group with azide, which serves as a precursor for the side-chain amino function

• Catalytic hydrogenation with concurrent cleavage of the chiral auxiliary to afford (L)-α-Me-Lys-OH

• Regioselective protection to yield the final Fmoc and Boc protected product

The synthesis is noteworthy for its high stereoselectivity, with anti-alkylated products forming exclusively during key steps.

Alternative Synthetic Pathway

An alternative synthesis pathway has been described that involves:

• Starting with azide intermediate

• Performing Staudinger reduction

• Selective protection steps to yield the final product

This approach reportedly provides the final compound in good yield through a total of six steps.

Applications in Research

Peptide Synthesis

The primary application of (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-6-((tert-butoxycarbonyl)amino)-2-methylhexanoic acid is in solid-phase peptide synthesis. Its unique structure makes it particularly valuable when researchers need to:

• Incorporate α-methylated amino acids into peptides

• Control peptide conformation through strategic backbone modification

• Create peptides with enhanced stability against enzymatic degradation

The compound's solubility in organic solvents and stability under various reaction conditions further enhance its utility in peptide chemistry.

Specific Research Applications

Multiple studies have utilized this compound for specialized applications:

• Preparation and biological evaluation of vapreotide analogs containing (S)-α-methyl-lysine

• Development of fluorescent S-adenosylmethionine analogs

• Research on peptide conformation and stability

As noted in a study on fluorescent ligands: "Enantioselective synthesis of (L)-Fmoc-α-Me-Lys(Boc)-OH via diastereoselective alkylation of oxazinone as a chiral auxiliary" highlights its importance in creating specialized peptide structures with specific biological functions.

Supplier	Catalog Number	Available Quantities	Purity
VWR/Ambeed	A200179	100mg, 250mg, 1g, 5g	97%
CymitQuimica	IN-DA008V15	100mg, 250mg, 1g, 5g, 10g, 25g	Not specified
CymitQuimica	54-OR80842	100mg, 250mg, 1g, 5g, 25g	Not specified
CymitQuimica	10-F616757	100mg, 250mg, 1g, 5g, 10g	Not specified
ChemShuttle	135916	Not specified	95%
GlpBio	GB51762	100mg, 250mg	Not specified

Related Compounds and Derivatives

Structural Analogs

Several structural analogs and related compounds have been documented in research contexts:

• Fmoc-Lys(Boc)-OH (without the α-methyl group)

• Fmoc-Lys(Glc,Boc)-OH (containing a glucose moiety)

• Fmoc-Lys(Man,Boc)-OH (containing a mannose moiety)

These related compounds share similar protection patterns but differ in their backbone or side chain modifications, lending themselves to different applications in peptide chemistry.